Guaiacin
Guaiacin
(+)-guaiacin is a lignan. It has a role as a metabolite.
Guaiacin is a natural product found in Machilus wangchiana, Cinnamomum philippinense, and other organisms with data available.
Guaiacin is a natural product found in Machilus wangchiana, Cinnamomum philippinense, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
36531-08-5
VCID:
VC21200710
InChI:
InChI=1S/C20H24O4/c1-11-7-14-9-19(24-4)17(22)10-15(14)20(12(11)2)13-5-6-16(21)18(8-13)23-3/h5-6,8-12,20-22H,7H2,1-4H3/t11-,12+,20+/m1/s1
SMILES:
CC1CC2=CC(=C(C=C2C(C1C)C3=CC(=C(C=C3)O)OC)O)OC
Molecular Formula:
C20H24O4
Molecular Weight:
328.4 g/mol
Guaiacin
CAS No.: 36531-08-5
Cat. No.: VC21200710
Molecular Formula: C20H24O4
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (+)-guaiacin is a lignan. It has a role as a metabolite. Guaiacin is a natural product found in Machilus wangchiana, Cinnamomum philippinense, and other organisms with data available. |
|---|---|
| CAS No. | 36531-08-5 |
| Molecular Formula | C20H24O4 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (6R,7S,8S)-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
| Standard InChI | InChI=1S/C20H24O4/c1-11-7-14-9-19(24-4)17(22)10-15(14)20(12(11)2)13-5-6-16(21)18(8-13)23-3/h5-6,8-12,20-22H,7H2,1-4H3/t11-,12+,20+/m1/s1 |
| Standard InChI Key | TZAAYUCUPIYQBR-JGRMJRGVSA-N |
| Isomeric SMILES | C[C@@H]1CC2=CC(=C(C=C2[C@@H]([C@H]1C)C3=CC(=C(C=C3)O)OC)O)OC |
| SMILES | CC1CC2=CC(=C(C=C2C(C1C)C3=CC(=C(C=C3)O)OC)O)OC |
| Canonical SMILES | CC1CC2=CC(=C(C=C2C(C1C)C3=CC(=C(C=C3)O)OC)O)OC |
| Melting Point | 204-206°C |
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